Cas no 941890-13-7 (3-(benzylsulfanyl)-6-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazine)

• Product Name: 3-(benzylsulfanyl)-6-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazine
• CAS No: 941890-13-7
• MF: C₂₀H₁₈N₄OS
• MW: 362.448122501373
• CID: 6265472
• PubChem ID: 7531367
• Update Time: 2025-06-10

3-(benzylsulfanyl)-6-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(benzylsulfanyl)-6-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazine
• 3-(benzylsulfanyl)-6-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 3-benzylsulfanyl-6-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• F2506-0633
• 3-(benzylthio)-6-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 941890-13-7
• AKOS024653981

• Inchi： 1S/C20H18N4OS/c1-2-25-17-10-8-16(9-11-17)18-12-13-19-21-22-20(24(19)23-18)26-14-15-6-4-3-5-7-15/h3-13H,2,14H2,1H3
• InChI Key： ZNZLGCZKJYSNAB-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NN=C2C=CC(C3C=CC(=CC=3)OCC)=NN21

Computed Properties

• Exact Mass: 362.12013238g/mol
• Monoisotopic Mass: 362.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(benzylsulfanyl)-6-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazine

Comprehensive Overview of 3-(benzylsulfanyl)-6-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazine (CAS No. 941890-13-7)

The compound 3-(benzylsulfanyl)-6-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazine (CAS No. 941890-13-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a 1,2,4-triazolo[4,3-b]pyridazine core, makes it a promising candidate for various applications, including drug development and optoelectronic materials. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted therapy and diagnostic imaging.

In recent years, the demand for triazolo-pyridazine derivatives has surged due to their versatile biological activities. The benzylsulfanyl and 4-ethoxyphenyl substituents in this compound enhance its lipophilicity and electronic properties, which are critical for drug bioavailability and molecular interactions. These features have sparked discussions in online forums and scientific communities, with users frequently searching for terms like "triazolo-pyridazine synthesis" or "CAS 941890-13-7 applications." Such queries reflect the growing curiosity about this compound's role in medicinal chemistry and material science.

From a synthetic perspective, 3-(benzylsulfanyl)-6-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazine is often synthesized via cyclocondensation reactions involving hydrazine derivatives and carbonyl compounds. Its crystallographic data and spectroscopic properties (e.g., NMR, IR, and mass spectrometry) are well-documented, aiding researchers in quality control and structural verification. The compound's stability under ambient conditions further supports its practicality in laboratory settings, a topic frequently explored in research papers and patent filings.

Beyond its chemical attributes, this compound intersects with trending topics such as green chemistry and sustainable synthesis. Researchers are investigating eco-friendly protocols to produce triazolo-pyridazine scaffolds, reducing reliance on hazardous reagents. This aligns with global initiatives to minimize environmental impact, a subject often highlighted in scientific conferences and industry reports. Additionally, its potential in photovoltaic materials has been explored, linking it to renewable energy advancements—a hot topic in both academic and public domains.

In summary, 3-(benzylsulfanyl)-6-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazine (CAS No. 941890-13-7) represents a multifaceted compound with broad applicability. Its relevance to drug discovery, material innovation, and sustainability ensures its continued prominence in scientific discourse. As interest grows, so does the need for accessible, high-quality information—making this overview a valuable resource for researchers and enthusiasts alike.